Cas no 1043689-20-8 (1-bromo-3-(1-fluoroethyl)benzene)

• Product Name: 1-bromo-3-(1-fluoroethyl)benzene
• CAS No: 1043689-20-8
• MF: C₈H₈BrF
• MW: 203.051525115967
• MDL: MFCD11110334
• CID: 1142615
• PubChem ID: 45158848
• Update Time: 2025-05-23

1-bromo-3-(1-fluoroethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-3-(1-fluoroethyl)benzene
• EN300-318714
• DTXSID30669760
• 1043689-20-8
• SCHEMBL3711395

• MDL： MFCD11110334
• Inchi： 1S/C8H8BrF/c1-6(10)7-3-2-4-8(9)5-7/h2-6H,1H3
• InChI Key： VFNNALFGUCKNQZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C(C)F

Computed Properties

• Exact Mass: 201.97934g/mol
• Monoisotopic Mass: 201.97934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Additional information on 1-bromo-3-(1-fluoroethyl)benzene

Introduction to 1-Bromo-3-(1-Fluoroethyl)Benzene (CAS No. 1043689-20-8)

1-Bromo-3-(1-fluoroethyl)benzene, also known by its CAS registry number CAS No. 1043689-20-8, is a fascinating organic compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology. This compound is a derivative of bromobenzene, with a fluorinated ethyl group attached at the meta position. Its unique structure endows it with distinctive chemical properties, making it a valuable building block in various synthetic pathways and applications.

The synthesis of 1-bromo-3-(1-fluoroethyl)benzene typically involves multi-step reactions, often utilizing electrophilic substitution mechanisms. The introduction of the bromine atom and the fluorinated ethyl group requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and environmental impact.

One of the most notable applications of this compound is in the development of advanced materials. Researchers have explored its potential as a precursor for constructing functional polymers and hybrid materials. For instance, studies published in leading journals such as Nature Materials and Advanced Functional Materials have demonstrated how 1-bromo-3-(1-fluoroethyl)benzene can be incorporated into polymer frameworks to enhance mechanical strength and thermal stability.

In the pharmaceutical industry, this compound has shown promise as an intermediate in drug discovery programs. Its ability to undergo various nucleophilic substitutions makes it an ideal candidate for constructing bioactive molecules with specific pharmacokinetic profiles. Recent research highlighted in Nature Communications has identified its role in developing novel anti-inflammatory agents with reduced side effects compared to traditional treatments.

The electronic properties of CAS No. 1043689-20-8 have also been leveraged in the field of optoelectronics. By integrating this compound into organic light-emitting diodes (OLEDs), scientists have achieved improved device efficiency and longer operational lifetimes. This breakthrough was reported in a seminal paper published in Nano Letters, underscoring its importance in next-generation display technologies.

Safety considerations are paramount when handling this compound, despite its non-hazardous classification under standard conditions. Proper storage and handling protocols are essential to prevent contamination and ensure optimal performance in downstream applications.

In conclusion, 1-bromo-3-(1-fluoroethyl)benzene (CAS No. 1043689-20-8) stands as a testament to the ingenuity of modern chemistry, offering versatile applications across multiple disciplines. As research continues to uncover new potentials, this compound is poised to play an even more significant role in shaping future innovations.